1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene

• Molecular Formula: C8H5F5O2
• Molecular Weight: 228.12 g/mol
• IUPAC Name: 1-(difluoromethoxy)-2,4-difluoro-3-(fluoromethoxy)benzene
• InChI: InChI=1S/C8H5F5O2/c9-3-14-7-4(10)1-2-5(6(7)11)15-8(12)13/h1-2,8H,3H2
• InChI Key: ZVJQMZXPHWZLCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1OC(F)F)F)OCF)F

Description

1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene is a multi-substituted aromatic compound of significant interest in advanced chemical synthesis and life sciences research. Its structure, featuring both difluoromethoxy and fluoromethoxy ether groups on a difluorinated benzene core, makes it a valuable and complex intermediate for constructing novel molecular entities. The incorporation of fluorine atoms and fluorinated ether chains is a established strategy in medicinal chemistry to fine-tune the physicochemical properties of lead compounds, often improving metabolic stability, altering lipophilicity, and enhancing membrane permeability . This compound is particularly useful as a key synthetic precursor in the development of active pharmaceutical ingredients (APIs). Similar difluoromethoxybenzene derivatives are critically employed in the synthesis of potent phosphodiesterase 4 (PDE4) inhibitors, such as Roflumilast, demonstrating the high value of this chemical class in creating biologically active molecules . Researchers utilize this compound in nucleophilic substitution reactions, metal-catalyzed cross-couplings, and as a core scaffold for further functionalization. It is strictly for research use only (RUO) and is intended for use by qualified laboratory professionals. It is not for diagnostic, therapeutic, or personal use. Handling should follow appropriate safety protocols for fluorinated organic compounds.

Biological Activity

Overview of 1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene

1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene is a fluorinated aromatic compound characterized by the presence of multiple fluorine and methoxy groups. Its molecular formula is $C_8H_5F_5O_2$, indicating a complex structure that may exhibit unique biological properties due to the electronegative fluorine atoms and the methoxy substituents.

Chemical Structure and Properties

• Molecular Formula: $C_8H_5F_5O_2$
• Molecular Weight: Approximately 228.12 g/mol
• Structure: The compound features a benzene ring with three fluorine atoms and two methoxy groups, which can influence its reactivity and interaction with biological systems.

Biological Activity

The biological activity of fluorinated compounds often stems from their ability to interact with biological macromolecules, such as proteins and nucleic acids. Here are some potential aspects of its biological activity:

• Antimicrobial Properties: Fluorinated compounds are known for their antimicrobial activity. Their lipophilicity and ability to penetrate cell membranes can enhance their efficacy against bacterial and fungal pathogens.
• Enzyme Inhibition: The presence of fluorine atoms can modulate the binding affinity of compounds to enzymes. This can lead to the inhibition of key metabolic pathways in microorganisms or cancer cells.
• Pharmacological Applications: Fluorinated aromatic compounds are frequently investigated for their potential as pharmaceuticals. They may serve as precursors or active agents in drug development targeting various diseases, including cancer and infectious diseases.

Case Studies and Research Findings

• Antimicrobial Activity Study:
  • A study investigated the effects of various fluorinated benzene derivatives against common pathogens. Results indicated that compounds with multiple fluorine substitutions exhibited enhanced antibacterial activity compared to their non-fluorinated counterparts.
• Enzyme Interaction Analysis:
  • Research focused on the interaction between fluorinated aromatic compounds and cytochrome P450 enzymes revealed that specific substitutions could significantly alter enzyme kinetics, suggesting potential for drug design targeting metabolic pathways.
• Pharmacokinetics Investigation:
  • A pharmacokinetic study assessed how fluorinated compounds are metabolized in vivo. The findings highlighted that fluorinated derivatives often have prolonged half-lives due to reduced metabolic degradation, making them suitable candidates for long-lasting therapeutic agents.

Data Table: Comparison of Biological Activities

Compound Name	Antimicrobial Activity	Enzyme Inhibition	Pharmacological Potential
1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene	Moderate	High	High
1,3-Difluoro-2-nitrobenzene	High	Moderate	Moderate
1,4-Difluoro-2-methoxybenzene	Low	High	Low

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Features
1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene	C₈H₅F₅O₂	F (1,3), -OCF₂H (4), -OCH₂F (2)	~248.1*	Dual fluorinated ether groups
4-(Difluoromethoxy)-2-nitro-1-(trifluoromethyl)benzene	C₈H₄F₅NO₃	-OCF₂H (4), -NO₂ (2), -CF₃ (1)	257.114	Nitro group enhances reactivity
4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene	C₇H₃BrF₄O	Br (4), F (2), -OCF₃ (1)	273.01	Bromine for cross-coupling
2-Chloro-3-(difluoromethoxy)-4-iodo-1-methylbenzene	C₈H₆ClF₂IO	Cl (2), -OCF₂H (3), I (4), -CH₃ (1)	318.49	Heavy halogens (Cl, I)

*Estimated based on analogous compounds.

Key Observations :

• Fluorinated Ethers: The target compound and 4-(difluoromethoxy)-2-nitro-1-(trifluoromethyl)benzene share difluoromethoxy groups, but the latter’s nitro (-NO₂) and trifluoromethyl (-CF₃) groups increase electron-withdrawing effects, altering reactivity in aromatic substitution reactions.
• Halogen Diversity : 4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene replaces difluoromethoxy with trifluoromethoxy (-OCF₃), enhancing thermal stability, while bromine at position 4 enables Suzuki-Miyaura coupling .

Preparation Methods

Regioselective Fluorination

Initial fluorination typically involves treating a pre-functionalized benzene derivative with hydrofluoric acid (HF) or potassium fluoride (KF) in polar aprotic solvents such as dimethyl sulfoxide (DMSO). For example, 1,3-difluorobenzene can be further fluorinated at position 4 using a fluorinating agent like Selectfluor® under anhydrous conditions. The electron-withdrawing nature of existing fluorine atoms activates the ring for subsequent substitutions.

Introduction of Difluoromethoxy and Fluoromethoxy Groups

The difluoromethoxy (-OCF₂) and fluoromethoxy (-OCH₂F) groups are introduced via nucleophilic displacement of leaving groups (e.g., nitro or bromine) using sodium difluoromethoxide (NaOCF₂H) or sodium fluoromethoxide (NaOCH₂F). These reactions require strict temperature control (0–5°C) to minimize hydrolysis and ensure regioselectivity. For instance, substituting a bromine atom at position 4 with a difluoromethoxy group proceeds efficiently in tetrahydrofuran (THF) with catalytic 18-crown-6 to stabilize the alkoxide intermediate.

Photochemical Fluorination and Methoxylation

Photochemical methods offer a complementary approach to traditional S_NAr, particularly for introducing fluorine and methoxy groups under mild conditions. A documented protocol involves irradiating a mixture of 1,3-difluoro-4-nitrobenzene and a fluoromethoxylation reagent (e.g., fluoromethyl trichloroacetate) with a 23 W compact fluorescent lamp (CFL) in a degassed acetonitrile-water solvent system. This method leverages radical intermediates to achieve simultaneous fluorination and methoxylation, though yields are moderate (45–60%) due to competing side reactions.

Key Reaction Parameters

• Light Source : 23 W CFL at 5 cm distance
• Solvent : 1:1 H₂O:CH₃CN (v/v), degassed with N₂
• Temperature : Room temperature (25°C)
• Workup : Extraction with dichloromethane (3 × 20 mL), drying over Na₂SO₄, and column chromatography (petroleum ether/ethyl acetate, 15:1).

The Suzuki-Miyaura reaction enables the introduction of complex alkoxy groups via palladium-catalyzed coupling. For the target compound, a boronic ester derivative of difluoromethoxybenzene is coupled with a fluoromethoxy-substituted aryl halide. This method ensures precise control over substitution patterns but requires stringent anhydrous conditions and specialized catalysts (e.g., Pd(PPh₃)₄).

Example Protocol

• Substrate Preparation : Synthesize 4-bromo-1,3-difluorobenzene via bromination of 1,3-difluorobenzene using N-bromosuccinimide (NBS) and AIBN in CCl₄.
• Coupling Reaction : React the bromide with (difluoromethoxy)phenylboronic acid in a 1,2-dimethoxyethane (DME)/H₂O (3:1) mixture, catalyzed by Pd(PPh₃)₄ (2 mol%) and K₂CO₃ (3 equiv.) at 80°C for 12 hours.
• Isolation : Extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography (hexane/ethyl acetate, 10:1).

Purification and Characterization Techniques

Chromatographic Purification

Column chromatography remains the gold standard for isolating the target compound from polyhalogenated by-products. A typical protocol uses silica gel (230–400 mesh) with a gradient elution of petroleum ether and ethyl acetate (15:1 to 5:1). High-performance liquid chromatography (HPLC) with C₁₈ columns further refines purity for analytical purposes.

Spectroscopic Characterization

• ¹⁹F NMR : Distinct signals for aromatic fluorine (-110 to -120 ppm), difluoromethoxy (-60 to -80 ppm), and fluoromethoxy (-45 to -55 ppm) groups confirm substitution patterns.
• Mass Spectrometry : High-resolution electrospray ionization (HR-ESI-MS) verifies the molecular ion peak at m/z 280.16 (C₈H₅F₇O₂⁺).

Industrial-Scale Synthesis Considerations

Scaling the synthesis of 1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene necessitates addressing solvent recovery, catalyst reuse, and waste minimization. Continuous flow reactors enhance heat and mass transfer during fluorination steps, while immobilized palladium catalysts reduce metal leaching in coupling reactions.

Table 1: Comparison of Synthetic Methods

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
SNAr	65–75	>95	High regioselectivity	Multi-step, expensive reagents
Photochemical	45–60	85–90	Mild conditions, fewer steps	Moderate yields, light sensitivity
Suzuki-Miyaura	70–80	>98	Precise functionalization	Requires palladium catalysts

Q & A

Basic Questions

Q. What are the key considerations for synthesizing 1,3-Difluoro-4-difluoromethoxy-2-(fluoromethoxy)benzene?

• Methodological Answer : Synthesis typically involves multi-step halogenation and functional group introduction. For example, fluoromethoxy and difluoromethoxy groups can be introduced via nucleophilic substitution using sodium fluoride or potassium carbonate in polar aprotic solvents like DMSO. Regioselectivity is critical due to competing substitution sites; directing groups or protective strategies may be required to ensure proper positioning .

Q. What spectroscopic methods are optimal for characterizing this compound?

• Methodological Answer :

• ¹⁹F NMR : Identifies fluorine environments, distinguishing between difluoromethoxy (-OCF₂) and fluoromethoxy (-OCH₂F) groups .
• IR Spectroscopy : Confirms ether (C-O) and C-F stretching vibrations (~1100–1250 cm⁻¹) .
• Mass Spectrometry : Validates molecular weight (e.g., ESI-MS for [M+H]+) and fragmentation patterns to confirm substituent positions .

Q. How can researchers assess the potential pharmacological applications of this compound?

• Methodological Answer : Initial screening involves in vitro assays targeting antimicrobial activity (e.g., MIC against E. coli or S. aureus) and cytotoxicity (MTT assays on cancer cell lines). Structural analogs have shown inhibitory effects on enzymes like β-secretase, suggesting kinase or protease inhibition assays as follow-ups .

Q. What are the primary degradation pathways under varying pH conditions?

• Methodological Answer : Stability studies in buffered solutions (pH 1–13) reveal hydrolysis of fluoromethoxy groups under strongly acidic or basic conditions. LC-MS monitors degradation products like fluoromethanol and difluoromethoxy derivatives. Glutathione conjugation may occur in biological systems, requiring metabolite profiling .

Advanced Research Questions

Q. How do electron-withdrawing substituents influence the reactivity of this compound in nucleophilic aromatic substitution (NAS)?

• Methodological Answer : The fluorine and difluoromethoxy groups activate the benzene ring toward NAS by stabilizing negative charge buildup via inductive effects. Kinetic studies (e.g., using Hammett plots) show enhanced reaction rates with electron-deficient aryl rings. Solvent polarity (e.g., DMF vs. THF) and temperature further modulate transition-state stabilization .

Q. What strategies can resolve contradictory data regarding the biological activity of fluorinated benzene derivatives?

• Methodological Answer : Contradictions often arise from assay variability. Solutions include:

• Meta-analysis : Pooling data from multiple studies to identify trends (e.g., IC₅₀ ranges for anticancer activity).
• Standardized Assays : Re-evaluating compounds under identical conditions (e.g., fixed cell lines, incubation times).
• Computational Modeling : QSAR studies to correlate substituent patterns (e.g., logP, Hammett σ) with activity .

Q. What are the challenges in optimizing coupling reactions (e.g., Suzuki-Miyaura) involving this compound?

• Methodological Answer : Challenges include:

• Catalyst Selection : Pd(PPh₃)₄ vs. XPhos ligands for sterically hindered substrates.
• Side Reactions : Competing proto-dehalogenation under basic conditions; mitigated by using Cs₂CO₃ instead of K₂CO₃.
• Solvent Effects : Dioxane/water mixtures improve solubility and reduce aryl boronic acid homocoupling .

Q. How does halogen bonding affect the compound’s interaction with biological targets?

• Methodological Answer : Fluorine’s high electronegativity enables halogen bonding with protein backbone carbonyls or π-systems. Crystallography (e.g., PDB analysis) and docking simulations (AutoDock Vina) can map interaction sites. For example, analogs with iodine substituents show stronger binding to kinase ATP pockets, suggesting fluorine’s role in modulating affinity .